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Abstract
Tri-m-tolyl phosphate (TmTP), a specific isomer of tricresyl phosphate (TCP), is an

organophosphate ester of significant industrial and research interest. While often found as a

component in commercial TCP mixtures used as flame retardants and plasticizers, the pure

meta-isomer possesses distinct physico-chemical properties that dictate its behavior,

applications, and analytical determination.[1] This guide provides a comprehensive exploration

of the core physico-chemical characteristics of Tri-m-tolyl phosphate, intended for

researchers, chemists, and drug development professionals. We will delve into its structural

attributes, thermodynamic properties, solubility, reactivity, and the analytical methodologies

essential for its characterization, grounding the discussion in established experimental data

and mechanistic principles.

Introduction: Contextualizing Tri-m-tolyl Phosphate
Organophosphate esters represent a broad class of compounds with diverse applications, from

lubricants to chemical warfare agents. Within this class, aryl phosphates, such as tricresyl

phosphate (TCP), are valued for their thermal stability and flame-retardant properties.[1]

Commercial TCP is a complex mixture of ten possible isomers derived from ortho-, meta-, and

para-cresol.[2] The specific position of the methyl group on the phenyl ring profoundly

influences the molecule's properties, including its toxicity. The ortho-isomer, Tri-o-cresyl

phosphate (TOCP), is a known neurotoxin, making the characterization and separation of
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isomers a critical concern.[1][3] This guide focuses specifically on the meta-isomer, Tri-m-tolyl
phosphate (CAS No. 563-04-2), to provide a clear, isomer-specific dataset for scientific

applications.[4]

Molecular and Structural Properties
The foundational characteristics of a molecule are dictated by its structure. TmTP consists of a

central phosphate group bonded to three m-cresol moieties.

Table 1: Identification and Molecular Properties of Tri-m-tolyl Phosphate

Property Value Source(s)

CAS Number 563-04-2 [4][5][6]

Molecular Formula C₂₁H₂₁O₄P [4][7]

Molecular Weight 368.36 g/mol [4][7]

IUPAC Name
Tris(3-methylphenyl)

phosphate
[2]

Synonyms

Tri-m-cresyl phosphate,

Phosphoric acid, tri-m-tolyl

ester

[2][6]

SMILES

Cc1cccc(OP(=O)

(Oc2cccc(C)c2)Oc3cccc(C)c3)

c1

[4]

InChI Key
RMLPZKRPSQVRAB-

UHFFFAOYSA-N
[4]

Core Physico-chemical Data
The bulk properties of TmTP are critical for its handling, storage, and application. Unlike the

mixed isomers which are typically liquids, pure Tri-m-tolyl phosphate exists as a solid at room

temperature.[4][5]

Table 2: Key Physico-chemical Properties of Tri-m-tolyl Phosphate
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Property Value Conditions Source(s)

Appearance

White or colorless to

light yellow solid,

powder, or lump.

Ambient [5][6][7]

Melting Point 20 - 25.5 °C - [5][6][7]

Boiling Point 410 °C 760 mmHg [5][7]

240 °C 3 mmHg [6]

Density 1.15 - 1.16 g/cm³ 25 °C [5][7][8]

Refractive Index 1.555 - 1.557 20 °C [5][7][8]

Flash Point 210 °C - [5][7]

Vapor Pressure 1.1 x 10⁻⁷ mmHg 25 °C (Estimated) [8]

Viscosity
60 cSt (for isomeric

mix)
25 °C [8]

Synthesis and Reactivity Profile
Synthesis Pathway
The synthesis of Tri-m-tolyl phosphate is typically achieved via an esterification reaction. The

causality behind this choice is the high reactivity of phosphorus oxychloride with the hydroxyl

group of m-cresol. An alkaline medium, such as aqueous sodium hydroxide, is often employed

to neutralize the hydrochloric acid byproduct, driving the reaction to completion and improving

yield.[9] This alkaline process offers advantages over other methods, including lower reaction

temperatures and shorter reaction times.[9]
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Caption: General workflow for the alkaline synthesis of Tri-m-tolyl phosphate.[9]

Chemical Stability and Decomposition
Tri-m-tolyl phosphate is stable under standard storage conditions.[8][10] However, its

chemical behavior is characterized by several key reactivities:

Hydrolysis: The ester linkages are susceptible to hydrolysis, particularly under alkaline

conditions, which cleaves the P-O-C bond to yield dicresyl phosphate and m-cresol.[7]

Reaction with Reducing Agents: In the presence of strong reducing agents like metal

hydrides, organophosphates can decompose to form highly toxic and flammable phosphine

gas (PH₃).[7][11]

Oxidation: Partial oxidation, especially at elevated temperatures, can lead to the release of

toxic phosphorus oxides (e.g., P₄O₁₀).[7][11]

Thermal Decomposition: The thermal stability of aryl phosphates is a key reason for their use

as high-temperature lubricants. Studies on iron surfaces show that TmTP begins to

decompose between 150 °C and 200 °C.[12] The primary decomposition pathway involves

the scission of the P-O bond, leading to the formation of methylphenoxy intermediates.[12]

These intermediates can then desorb as cresol or further decompose to produce toluene,

carbon monoxide, and hydrogen gas, while depositing a protective iron phosphate layer on

the surface.[12][13][14]
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Caption: Simplified thermal decomposition pathway of TmTP on an iron surface.[12][13]

Solubility and Partitioning
The solubility of a compound is paramount for applications ranging from formulation to

environmental fate assessment. Tri-m-tolyl phosphate's large, hydrophobic aromatic structure

dictates its solubility profile.

Aqueous Solubility: It is considered insoluble in water.[5][6][7] This low water solubility is a

key factor in its environmental persistence in aquatic systems, though it is not considered

bioaccumulative.[15][16]

Organic Solubility: TmTP exhibits good solubility in many common organic solvents. It is

reported as soluble in acetone and ether, and slightly soluble in chloroform, methanol, and
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alcohol.[5][6][7] Commercial TCP mixtures are readily miscible with solvents like toluene and

hexane.[1][17]

This differential solubility is the principle behind its extraction and analysis. For instance, in

analyzing contaminated edible oils, acetonitrile is used to selectively extract TCP from the lipid

matrix.[18]

Analytical Methodologies for Characterization
Accurate identification and quantification of Tri-m-tolyl phosphate, especially in the presence

of its isomers, requires robust analytical techniques. The choice of method is driven by the

sample matrix, required sensitivity, and the need for isomeric separation.

Chromatographic Separation
Chromatography is the cornerstone of TmTP analysis. The goal is to achieve baseline

separation from other isomers and matrix components.

Gas Chromatography (GC): GC is a powerful tool for analyzing volatile and semi-volatile

compounds like TmTP. A flame photometric detector (FPD) set to phosphorus mode provides

high selectivity and sensitivity.[19] For definitive identification, GC is coupled with Mass

Spectrometry (GC/MS), which can provide structural information and low detection limits,

often in the nanogram-per-liter range.[20][21]

High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC (RP-HPLC) is

also a viable method. A typical mobile phase consists of an acetonitrile and water mixture.

[22] Using a C18 column, TmTP can be effectively separated. For detection, UV is common,

but coupling to a mass spectrometer (LC-MS) provides greater specificity, especially when

using formic acid instead of phosphoric acid in the mobile phase to ensure MS compatibility.

[22]

Experimental Protocol: GC/MS Analysis of TmTP
The following protocol outlines a self-validating system for the determination of TmTP in an

environmental water sample.

Sample Preparation (Liquid-Liquid Extraction):
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To 100 mL of the water sample, add a known amount of an internal standard (e.g.,

deuterated triphenyl phosphate).

Extract the sample three times with 20 mL portions of dichloromethane (DCM) in a

separatory funnel.

Combine the organic layers and dry over anhydrous sodium sulfate.

Concentrate the extract to 1 mL under a gentle stream of nitrogen.

Instrumental Analysis (GC/MS):

Column: Use a capillary column suitable for semi-volatile compounds (e.g., 30m x 0.25mm

ID, 0.25µm film thickness, 5% phenyl methylpolysiloxane).

Injection: Inject 1 µL of the concentrated extract in splitless mode.

Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5

min. This temperature ramp ensures separation from other isomers and elution of the

analyte.

MS Detection: Operate in Selective Ion Monitoring (SIM) mode for maximum sensitivity,

monitoring characteristic ions for TmTP and the internal standard.

Quantification:

Create a calibration curve using standards of known TmTP concentrations.

Calculate the concentration in the original sample based on the response ratio of the

analyte to the internal standard.
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Caption: Standard workflow for the GC/MS determination of Tri-m-tolyl phosphate.
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Conclusion
Tri-m-tolyl phosphate exhibits a unique set of physico-chemical properties defined by its

specific isomeric structure. Its high boiling point, thermal stability, and hydrophobicity make it,

as part of TCP mixtures, an effective flame retardant and lubricant. However, these same

properties, combined with its potential for hydrolysis and decomposition into toxic byproducts

under certain conditions, necessitate careful handling and precise analytical characterization.

The methodologies and data presented in this guide provide a foundational resource for

scientists and researchers, enabling a more informed approach to the study and application of

this important organophosphate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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